![molecular formula C14H17NS2 B8193382 4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole](/img/structure/B8193382.png)
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
Overview
Description
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole is a useful research compound. Its molecular formula is C14H17NS2 and its molecular weight is 263.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dye-Sensitized Solar Cells : The compound improves light harvesting capacity, stability, and photocurrent and efficiency in dye-sensitized solar cells (Lu et al., 2016). Another study found that hexyl chains attached to dithienopyrrole-based oligothiophenes enhance molecular packing and fill factors in solar cells, leading to power conversion efficiencies as high as 5.3% (Schulz et al., 2016).
Organic Electronics : Reduced band gap dithieno[3,2-b:2',3'-d]pyrroles provide new n-type organic materials with red-shifted absorptions, increased electron affinities, and favorable pi-stacking motifs, which are valuable in the development of organic electronics (Pappenfus et al., 2008).
Perovskite Solar Cells : Dithieno[3,2-b:2',3'-d]pyrrole-based hole transport materials show potential for efficient perovskite solar cells (Mabrouk et al., 2018).
Conjugated Polymeric Systems : A study developed a simple and efficient synthetic route for N-functionalized dithieno[3,2-b:2',3'-d]pyrroles, providing fused-ring building blocks for new conjugated polymeric systems (Ogawa & Rasmussen, 2003).
Organic and Hybrid Solar Cell Applications : Dithieno[3,2-b:2',3'-d]pyrrole (DTP) and its derivatives show promising potential for these applications, offering electron-rich and electron-deficient building blocks (Geng et al., 2019).
Organic Field-Effect Transistors (FETs), Organic Photovoltaics (OPVs), Organic Light Emitting Diodes (OLEDs), and Electrochromics : The materials based on this compound have shown significant advances in synthesis and application in these areas (Rasmussen & Evenson, 2013).
properties
IUPAC Name |
7-hexyl-3,11-dithia-7-azatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NS2/c1-2-3-4-5-8-15-11-6-9-16-13(11)14-12(15)7-10-17-14/h6-7,9-10H,2-5,8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMUYHSCQMWBWKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN1C2=C(C3=C1C=CS3)SC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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